Cas no 25450-97-9 (1,3-Propanediol,2-ethyl-2-(1-ethylpropyl)-, dicarbamate (8CI))

• Product Name: 1,3-Propanediol,2-ethyl-2-(1-ethylpropyl)-, dicarbamate (8CI)
• CAS No: 25450-97-9
• MF: C₁₂H₂₄N₂O₄
• MW: 260.329963684082
• CID: 255314
• PubChem ID: 212994
• Update Time: 2025-04-19

1,3-Propanediol,2-ethyl-2-(1-ethylpropyl)-, dicarbamate (8CI) Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol,2-ethyl-2-(1-ethylpropyl)-, dicarbamate (8CI)
• 1,3-Propanediol, 2-ethyl-2-(1-ethylpropyl)-, dicarbamate
• BRN 1912474
• 25450-97-9
• 2-Ethyl-2-(1-ethylpropyl)-1,3-propanediol dicarbamate

• Inchi： 1S/C12H24N2O4/c1-4-9(5-2)12(6-3,7-17-10(13)15)8-18-11(14)16/h9H,4-8H2,1-3H3,(H2,13,15)(H2,14,16)
• InChI Key： FAAGKIFSYGSURO-UHFFFAOYSA-N
• SMILES： O(C(N)=O)CC(COC(N)=O)(CC)C(CC)CC

Computed Properties

• Exact Mass: 260.174
• Monoisotopic Mass: 260.174
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 10
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 105Ų

Experimental Properties

• Density: 1.078
• Boiling Point: 454.2°C at 760 mmHg
• Flash Point: 205.6°C
• Refractive Index: 1.476